Cas no 1152665-44-5 (3-(2,5-dimethylfuran-3-yl)-1-methyl-1H-pyrazol-5-amine)

3-(2,5-Dimethylfuran-3-yl)-1-methyl-1H-pyrazol-5-amine is a heterocyclic compound featuring a fused furan-pyrazole structure with an amine functional group. Its unique molecular architecture, combining a dimethylfuran moiety with a methylated pyrazole ring, offers potential utility as an intermediate in pharmaceutical and agrochemical synthesis. The presence of the amine group enhances reactivity, facilitating further derivatization for targeted applications. This compound exhibits stability under standard conditions, making it suitable for storage and handling in research and industrial settings. Its structural characteristics may contribute to biological activity, though specific applications depend on further functionalization and testing. The compound is typically supplied with high purity to ensure consistency in synthetic workflows.
3-(2,5-dimethylfuran-3-yl)-1-methyl-1H-pyrazol-5-amine structure
1152665-44-5 structure
Product Name:3-(2,5-dimethylfuran-3-yl)-1-methyl-1H-pyrazol-5-amine
CAS No:1152665-44-5
MF:C10H13N3O
MW:191.229721784592
CID:6117856
PubChem ID:43158824
Update Time:2025-06-07

3-(2,5-dimethylfuran-3-yl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(2,5-dimethylfuran-3-yl)-1-methyl-1H-pyrazol-5-amine
    • 1H-Pyrazol-5-amine, 3-(2,5-dimethyl-3-furanyl)-1-methyl-
    • EN300-1147604
    • CS-0283701
    • 1152665-44-5
    • Inchi: 1S/C10H13N3O/c1-6-4-8(7(2)14-6)9-5-10(11)13(3)12-9/h4-5H,11H2,1-3H3
    • InChI Key: GORNZZNDBLSKCC-UHFFFAOYSA-N
    • SMILES: N1(C)C(N)=CC(C2C=C(C)OC=2C)=N1

Computed Properties

  • Exact Mass: 191.105862047g/mol
  • Monoisotopic Mass: 191.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 57Ų

Experimental Properties

  • Density: 1.25±0.1 g/cm3(Predicted)
  • Boiling Point: 331.7±42.0 °C(Predicted)
  • pka: 3.40±0.10(Predicted)

3-(2,5-dimethylfuran-3-yl)-1-methyl-1H-pyrazol-5-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1147604-1.0g
3-(2,5-dimethylfuran-3-yl)-1-methyl-1H-pyrazol-5-amine
1152665-44-5
1g
$0.0 2023-06-09
Enamine
EN300-1147604-0.05g
3-(2,5-dimethylfuran-3-yl)-1-methyl-1H-pyrazol-5-amine
1152665-44-5 95%
0.05g
$468.0 2023-10-25
Enamine
EN300-1147604-0.1g
3-(2,5-dimethylfuran-3-yl)-1-methyl-1H-pyrazol-5-amine
1152665-44-5 95%
0.1g
$490.0 2023-10-25
Enamine
EN300-1147604-0.25g
3-(2,5-dimethylfuran-3-yl)-1-methyl-1H-pyrazol-5-amine
1152665-44-5 95%
0.25g
$513.0 2023-10-25
Enamine
EN300-1147604-0.5g
3-(2,5-dimethylfuran-3-yl)-1-methyl-1H-pyrazol-5-amine
1152665-44-5 95%
0.5g
$535.0 2023-10-25
Enamine
EN300-1147604-1g
3-(2,5-dimethylfuran-3-yl)-1-methyl-1H-pyrazol-5-amine
1152665-44-5 95%
1g
$557.0 2023-10-25
Enamine
EN300-1147604-2.5g
3-(2,5-dimethylfuran-3-yl)-1-methyl-1H-pyrazol-5-amine
1152665-44-5 95%
2.5g
$1089.0 2023-10-25
Enamine
EN300-1147604-5g
3-(2,5-dimethylfuran-3-yl)-1-methyl-1H-pyrazol-5-amine
1152665-44-5 95%
5g
$1614.0 2023-10-25
Enamine
EN300-1147604-10g
3-(2,5-dimethylfuran-3-yl)-1-methyl-1H-pyrazol-5-amine
1152665-44-5 95%
10g
$2393.0 2023-10-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1354371-50mg
3-(2,5-Dimethylfuran-3-yl)-1-methyl-1h-pyrazol-5-amine
1152665-44-5 95%
50mg
¥33972.00 2024-08-09

Additional information on 3-(2,5-dimethylfuran-3-yl)-1-methyl-1H-pyrazol-5-amine

Introduction to 3-(2,5-dimethylfuran-3-yl)-1-methyl-1H-pyrazol-5-amine (CAS No. 1152665-44-5)

3-(2,5-dimethylfuran-3-yl)-1-methyl-1H-pyrazol-5-amine, with the CAS number 1152665-44-5, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 2,5-dimethylfuran moiety and a 1-methylpyrazole ring, both of which contribute to its potential biological activities and pharmacological properties.

The chemical structure of 3-(2,5-dimethylfuran-3-yl)-1-methyl-1H-pyrazol-5-amine is particularly intriguing due to the presence of the furan and pyrazole rings. The furan ring, known for its aromaticity and electron-rich nature, can participate in various chemical reactions and interactions. The pyrazole ring, on the other hand, is a well-known bioisostere that can mimic the biological activity of other heterocyclic compounds. The combination of these two rings in a single molecule provides a unique platform for exploring new therapeutic agents.

Recent studies have highlighted the potential of 3-(2,5-dimethylfuran-3-yl)-1-methyl-1H-pyrazol-5-amine in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The anti-inflammatory activity is attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the development of new treatments for inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 3-(2,5-dimethylfuran-3-yl)-1-methyl-1H-pyrazol-5-amine has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways such as the PI3K/Akt pathway and the MAPK pathway. These findings suggest that it could be a valuable lead compound for developing novel anticancer drugs.

The pharmacokinetic properties of 3-(2,5-dimethylfuran-3-yl)-1-methyl-1H-pyrazol-5-amine have also been studied extensively. Research has shown that it has favorable oral bioavailability and good plasma stability, making it suitable for further development as an oral therapeutic agent. Additionally, its low toxicity profile in preclinical studies indicates that it may have a wide therapeutic window, which is crucial for clinical applications.

The synthetic route to 3-(2,5-dimethylfuran-3-yl)-1-methyl-1H-pyrazol-5-amine has been optimized to ensure high yields and purity. One common approach involves the reaction of 2,5-dimethylfuran with an appropriate pyrazole derivative under mild conditions. This synthetic method is scalable and can be adapted for large-scale production, which is essential for commercialization.

In conclusion, 3-(2,5-dimethylfuran-3-yl)-1-methyl-1H-pyrazol-5-amine (CAS No. 1152665-44-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable biological activities and pharmacokinetic properties, make it an attractive candidate for further development into therapeutic agents for various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited